![molecular formula C13H8ClFO2 B6378327 6-(3-Chloro-4-fluorophenyl)-2-formylphenol, 95% CAS No. 1261966-45-3](/img/structure/B6378327.png)
6-(3-Chloro-4-fluorophenyl)-2-formylphenol, 95%
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Overview
Description
6-(3-Chloro-4-fluorophenyl)-2-formylphenol, 95% is an organic compound belonging to the phenol family of compounds. It is a white crystalline solid with a molecular formula of C8H6ClFO2 and a molecular weight of 197.59 g/mol. It is also known as CFPC, CFPC-95, and 3-chloro-4-fluoro-6-formylphenol. It is a useful intermediate in the synthesis of other organic compounds and has a wide range of applications in the pharmaceutical, agrochemical, and food industries.
Scientific Research Applications
6-(3-Chloro-4-fluorophenyl)-2-formylphenol, 95% is used in a variety of scientific research applications. It is used as a substrate for the synthesis of a variety of organic compounds, including pharmaceuticals, agrochemicals, and food additives. It is also used as an intermediate in the synthesis of other organic compounds, such as pharmaceuticals, agrochemicals, and food additives. Additionally, 6-(3-Chloro-4-fluorophenyl)-2-formylphenol, 95% is used in the synthesis of a variety of pharmaceuticals, agrochemicals, and food additives.
Mechanism of Action
The mechanism of action of 6-(3-Chloro-4-fluorophenyl)-2-formylphenol, 95% is not well understood. However, it is believed that the compound acts as a proton donor, donating a proton to a substrate molecule, which then undergoes a reaction. Additionally, the compound may also act as an acid catalyst, increasing the rate of a reaction.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-(3-Chloro-4-fluorophenyl)-2-formylphenol, 95% are not well understood. However, the compound is believed to be non-toxic and non-carcinogenic. Additionally, it is believed to have no adverse effects on the environment.
Advantages and Limitations for Lab Experiments
The main advantage of using 6-(3-Chloro-4-fluorophenyl)-2-formylphenol, 95% in lab experiments is its high purity and availability. The compound is widely available and is relatively inexpensive. Additionally, it is easy to use and has a low toxicity profile. The main limitation of the compound is its low solubility in water, which can limit its use in certain types of experiments.
Future Directions
There are a number of potential future directions for the use of 6-(3-Chloro-4-fluorophenyl)-2-formylphenol, 95%. These include the use of the compound in the synthesis of pharmaceuticals, agrochemicals, and food additives, as well as the development of new synthetic methods for the production of other organic compounds. Additionally, further research is needed to better understand the biochemical and physiological effects of the compound, as well as its potential environmental impacts.
Synthesis Methods
The synthesis of 6-(3-Chloro-4-fluorophenyl)-2-formylphenol, 95% is typically accomplished through a two-step reaction. The first step involves the reaction of 3-chloro-4-fluorophenol with formaldehyde in the presence of a base, such as sodium hydroxide, to form the intermediate 6-(3-chloro-4-fluorophenyl)-2-formylphenol. The second step involves the removal of the formyl group from the intermediate to form the desired product, 6-(3-Chloro-4-fluorophenyl)-2-formylphenol, 95%.
properties
IUPAC Name |
3-(3-chloro-4-fluorophenyl)-2-hydroxybenzaldehyde |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8ClFO2/c14-11-6-8(4-5-12(11)15)10-3-1-2-9(7-16)13(10)17/h1-7,17H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JZCGGBGYYJKDRN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)C2=CC(=C(C=C2)F)Cl)O)C=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8ClFO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40685214 |
Source
|
Record name | 3'-Chloro-4'-fluoro-2-hydroxy[1,1'-biphenyl]-3-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40685214 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
250.65 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261966-45-3 |
Source
|
Record name | 3'-Chloro-4'-fluoro-2-hydroxy[1,1'-biphenyl]-3-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40685214 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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